ethyl 1-[(4-methoxy-1-naphthyl)methyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-methoxynaphthalen-1-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H25NO3/c1-3-24-20(22)15-10-12-21(13-11-15)14-16-8-9-19(23-2)18-7-5-4-6-17(16)18/h4-9,15H,3,10-14H2,1-2H3
• InChI Key: NJIPJQBAMFOBNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC=C(C3=CC=CC=C23)OC
• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol

Description

The compound is a derivative of naphthalene, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The presence of the methoxy group (-OCH3) and the ethyl group (-CH2CH3) suggest that this compound might have unique properties compared to naphthalene itself.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, it might involve the reaction of a naphthalene derivative with an appropriate methoxy and ethyl group precursor. The synthesis could potentially involve steps such as Friedel-Crafts alkylation, nucleophilic substitution, or other organic reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the naphthalene core and the attached groups. The methoxy group is likely to be electron-donating, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the naphthalene core and the attached groups. The methoxy group, for example, could potentially undergo demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the naphthalene core, the methoxy group, and the ethyl group.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s used as a drug, for example, the mechanism would depend on the specific biological target. If it’s used in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

The safety and hazards of this compound would likely depend on its exact structure and properties. As a derivative of naphthalene, it might share some of naphthalene’s hazards, such as being potentially harmful if swallowed or in contact with skin.